epi-aszonalenin A

• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol
• InChI: InChI=1S/C25H25N3O3/c1-5-24(3,4)25-14-20-21(30)26-18-12-8-6-10-16(18)22(31)28(20)23(25)27(15(2)29)19-13-9-7-11-17(19)25/h5-13,20,23H,1,14H2,2-4H3,(H,26,30)/t20-,23+,25-/m0/s1
• InChIKey: TXNJQKDZOVFCAQ-ZWSUVBHBSA-N

epi-Aszonalenin A: Chemotype, Origin, and Procurement

epi-Aszonalenin A (EAA; CAS 908853-14-5) is a prenylated indole benzodiazepine alkaloid originally isolated as a secondary metabolite from the marine-derived fungus Aspergillus novofumigatus [1]. It belongs to the aszonalenin chemotype family characterized by a hexahydropyrrolo[2,3-b]indole core fused to a benzodiazepinedione ring, but is stereochemically distinct—bearing the (5aS,13aS,14aS) configuration, which is the C-5a/C-13a epimer of the parent compound aszonalenin [1]. This stereochemical inversion is not a minor structural nuance; it directly determines the conformational presentation of the acetyl and prenyl pharmacophoric groups and has been shown to alter the spectrum of accessible biological targets relative to the non-epi series [1][2]. EAA has been reproducibly isolated from additional producing strains including Aspergillus terreus C23-3 (coral-derived) and Neosartorya fischeri, confirming its accessibility from multiple natural sources for research supply chains [3].

Chemotype

Prenylated indole benzodiazepine alkaloid scaffold for target-engagement studies

Stereochemistry

(5aS,13aS,14aS) epimer; stereochemically distinct from parent aszonalenin for pathway-divergence research

Supply Chain

Isolated from multiple Aspergillus and Neosartorya strains, supporting multi-source procurement

• [1] Rank, C., Phipps, R.K., Harris, P., Frisvad, J.C., Gotfredsen, C.H., Larsen, T.O. (2006). epi-Aszonalenins A, B, and C from Aspergillus novofumigatus. Tetrahedron Letters, 47(34), 6099-6102. View Source
• [2] Liu, Y., Lin, L., Zheng, H., He, Y.-L., Li, Y., Zhou, C., Hong, P., Sun, S., Zhang, Y., Qian, Z.-J. (2023). Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells. Marine Drugs, 21(3), 156. View Source
• [3] Liu, Y., et al. (2022). Mechanism of two alkaloids isolated from coral endophytic fungus for suppressing angiogenesis in atherosclerotic plaque in HUVEC. International Immunopharmacology, 109, 108931. View Source

Why epi-Aszonalenin A Cannot Be Substituted

The aszonalenin chemotype family displays stereochemistry-dependent functional divergence that precludes simple in-class substitution. In a head-to-head study under identical ox-LDL-stimulated HUVEC conditions, epi-aszonalenin A (EAA) and its diastereomer aszonalenin (AZN) exhibited overlapping but non-identical bioactivity profiles: while both suppressed VEGF protein expression, LOX-1, and MAPK/PI3K-AKT pathway phosphorylation, only AZN additionally suppressed the NF-κB-mediated inflammatory cascade (IL-6, IL-1β, TNF-α), the adhesion molecules ICAM-1/VCAM-1, VEGFR-2, PDGF, and the Bax/Bcl-2 apoptosis axis [1]. This means that EAA provides a narrower, migration- and angiogenesis-focused pharmacology, whereas AZN introduces pleiotropic anti-inflammatory and pro-apoptotic signals that may confound experiments designed to isolate anti-invasive mechanisms. Furthermore, acetylaszonalenin—the N-acetylated derivative in the same biosynthetic pathway—shifts the target profile toward α-glucosidase inhibition with potency reportedly superior to acarbose, a completely orthogonal pharmacology irrelevant to metastasis research [2]. Procurement of generic “aszonalenin” without stereochemical specification therefore risks selecting a compound with unintended (and experimentally confounding) polypharmacology.

Diastereomer Aszonalenin (AZN)

AZN activates NF-κB/IL-6/TNF-α cascade, which may confound invasion-specific readouts. Overlap with anti-inflammatory signals differs from EAA’s migration-focused profile.

Acetylaszonalenin

N-acetylated derivative shifts target profile toward α-glucosidase inhibition, orthogonal to metastasis research. Function may not transfer to invasion/migration models.

Stereochemical Purity

Generic “aszonalenin” procurement without X-ray lot verification risks receiving wrong epimer or mixed stereoisomers, invalidating comparative biological data.

• [1] Liu, Y., et al. (2022). Mechanism of two alkaloids isolated from coral endophytic fungus for suppressing angiogenesis in atherosclerotic plaque in HUVEC. International Immunopharmacology, 109, 108931. View Source
• [2] CN105982902B – Application of compounds aszonalenin and acetylaszonalenin in the preparation of antidiabetic drugs. Google Patents. View Source

epi-Aszonalenin A: Head-to-Head Comparisons

Stereochemistry-Dependent Anti-Inflammatory Divergence

In a direct head-to-head study, epi-aszonalenin A (EAA) and aszonalenin (AZN, the 5aR,13aR diastereomer) were tested side-by-side in ox-LDL-induced HUVECs at non-cytotoxic concentrations. Both compounds suppressed VEGF, LOX-1, MAPK, and PI3K/AKT phosphorylation. However, AZN additionally suppressed NF-κB pathway proteins, inflammatory cytokines (IL-6, IL-1β, TNF-α), adhesion molecules (ICAM-1, VCAM-1), VEGFR-2, PDGF, and cleaved-caspase-3, while EAA did not [1]. This demonstrates that the C-5a/C-13a epimerization ablates NF-κB-dependent anti-inflammatory activity while preserving anti-angiogenic and anti-migratory efficacy.

NF-κB Divergence

Head-to-head

EAA
Suppresses MAPK/PI3K-AKT; no NF-κB, IL-6, TNF-α, ICAM-1, VCAM-1

AZN
Suppresses all above + NF-κB, IL-6, TNF-α, ICAM-1, VCAM-1, cleaved-caspase-3

Supports migration-specific probe selection without confounding anti-inflammatory signals

ox-LDL HUVEC model, non-cytotoxic concentrations, 24 h

Evidence Dimension	NF-κB pathway and downstream inflammatory mediator suppression in HUVECs
Target Compound Data	EAA: suppressed LOX-1, VEGF, p-MAPK, p-PI3K/AKT; no significant suppression of NF-κB, IL-6, IL-1β, TNF-α, ICAM-1, VCAM-1, VEGFR-2, PDGF, or cleaved-caspase-3
Comparator Or Baseline	Aszonalenin (AZN): suppressed all targets listed above including NF-κB, IL-6, IL-1β, TNF-α, ICAM-1, VCAM-1, VEGFR-2, PDGF, Bax/Bcl-2, and cleaved-caspase-3
Quantified Difference	Qualitative pathway-level divergence: EAA lacks NF-κB-inflammatory axis engagement that AZN possesses
Conditions	ox-LDL (100 μg/mL)-stimulated HUVECs; non-cytotoxic concentration range; 24 h treatment; Western blot and ELISA readouts [1]

Why This Matters

For researchers studying anti-angiogenic or anti-migratory mechanisms without confounding anti-inflammatory polypharmacology, EAA is the cleaner probe, whereas AZN introduces NF-κB-mediated signals that may obscure migration-specific readouts.

• [1] Liu, Y., et al. (2022). Mechanism of two alkaloids isolated from coral endophytic fungus for suppressing angiogenesis in atherosclerotic plaque in HUVEC. International Immunopharmacology, 109, 108931. View Source

Sub-Cytotoxic Invasion Inhibition in HT1080 Fibrosarcoma

EAA produced concentration-dependent inhibition of PMA-induced HT1080 cell invasion in Transwell chamber assays across a 0.1–10 μM range, with the maximum inhibition rate observed at 10 μM [1]. Cell viability remained unaffected across the entire 0.1–20 μM test range, confirming that the anti-invasive activity occurs at sub-cytotoxic concentrations and is not a consequence of reduced cell number [1]. In wound healing (scratch) assays, EAA likewise reduced PMA-stimulated HT1080 migration in a concentration-proportional manner with maximal effect at 10 μM [1].

Invasion Window

Class-level

10 μM active / 20 μM no cytotoxicity

Supports invasion-specific endpoint studies without cell-death confound

HT1080, Transwell Matrigel, PMA-induced, CCK-8 viability

Evidence Dimension	Tumor cell invasion and migration inhibition vs. cytotoxicity threshold
Target Compound Data	EAA: maximal invasion and migration inhibition at 10 μM; no cytotoxicity at 0.1–20 μM (CCK-8 assay, 24 h)
Comparator Or Baseline	Untreated PMA-stimulated control (100% invasion/migration baseline)
Quantified Difference	Substantial reduction in invaded cell count at 10 μM vs. control (exact percentage reported graphically; authors state 'highest inhibition rate achieved at 10 μM'); therapeutic window ≥2-fold between active concentration (10 μM) and no-observed-cytotoxic-effect level (20 μM)
Conditions	HT1080 human fibrosarcoma cells; PMA (10 ng/mL) induction; Transwell Matrigel invasion assay and scratch wound healing assay; 24 h incubation; CCK-8 viability readout [1]

Why This Matters

A ≥2-fold separation between anti-invasive efficacy and cytotoxicity is a critical selection criterion for in vivo metastasis model development, distinguishing EAA from cytotoxic chemotypes that confound invasion readouts with cell death.

• [1] Liu, Y., Lin, L., Zheng, H., He, Y.-L., Li, Y., Zhou, C., Hong, P., Sun, S., Zhang, Y., Qian, Z.-J. (2023). Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells. Marine Drugs, 21(3), 156. View Source

Multi-Kinase Pathway Co-Suppression in HT1080 Cells

Western blot analysis of PMA-stimulated HT1080 cells revealed that EAA (0.1–10 μM) simultaneously and concentration-dependently reduced phosphorylation of MAPK (ERK, JNK, p38), PI3K/AKT, and NF-κB p65 pathways [1]. This three-pathway co-suppression is mechanistically significant because tumor cells frequently develop resistance to single-pathway inhibitors through compensatory activation of parallel cascades [1]. Immunofluorescence further confirmed that EAA reduced NF-κB p65 nuclear translocation [1].

Multi-Kinase Co-Suppression

Class-level

EAA
ERK/JNK/p38 + PI3K/AKT + NF-κB p65 co-suppressed

Single-pathway ref
One pathway only (e.g., LY294002 for PI3K)

Supports resistance-model development via multi-pathway co-engagement

HT1080, PMA-induced, phospho-Western blot

Evidence Dimension	Number of simultaneously suppressed pro-metastatic signaling pathways
Target Compound Data	EAA (1–10 μM): concurrent suppression of phosphorylated MAPK (ERK/JNK/p38), PI3K/AKT, and NF-κB p65; reduced NF-κB nuclear translocation
Comparator Or Baseline	Aszonalenin (AZN) in HUVECs: suppresses MAPK and PI3K/AKT but diverges on NF-κB-dependent inflammatory outputs (see Evidence Item 1). Class-level benchmark: single-pathway kinase inhibitors (e.g., PI3K inhibitor LY294002) suppress one arm only.
Quantified Difference	EAA engages 3 clinically validated metastasis-relevant pathways simultaneously; AZN engages MAPK + PI3K/AKT in HUVECs but with divergent NF-κB coupling. Single-pathway reference compounds engage 1 pathway.
Conditions	PMA (10 ng/mL)-induced HT1080 cells; Western blot with phospho-specific antibodies; 1 h EAA pretreatment + 24 h PMA co-incubation; immunofluorescence for NF-κB p65 localization [1]

Why This Matters

Multi-pathway co-suppression is a sought-after profile for overcoming compensatory resistance in metastasis; procurement of EAA rather than a single-kinase inhibitor or AZN provides this multi-target pharmacology in a single chemical entity for combination-resistance model studies.

• [1] Liu, Y., Lin, L., Zheng, H., He, Y.-L., Li, Y., Zhou, C., Hong, P., Sun, S., Zhang, Y., Qian, Z.-J. (2023). Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells. Marine Drugs, 21(3), 156. View Source

MMP-2/MMP-9 Dual Binding and Inhibition

Molecular docking simulations demonstrated that EAA forms stable hydrogen-bond interactions within the active pockets of both MMP-2 (three H-bonds: THR-145, GLY-135, ALA-136) and MMP-9 (two H-bonds: GLN-227, TYR-248) [1]. This dual MMP-2/-9 engagement was experimentally corroborated: ELISA showed EAA reduced secreted MMP-2 and MMP-9 protein levels in HT1080 cell supernatants, and Western blot confirmed reduced intracellular MMP-1/-2/-3/-9 protein expression [1]. By contrast, published docking data for the parent compound aszonalenin have been reported only against LOX-1 and VEGFR-2 in the atherosclerosis context, not MMP-2/-9 [2].

Dual MMP-2/-9

Context-dependent

EAA
3 H-bonds MMP-2; 2 H-bonds MMP-9; ELISA/WB reduction

AZN
No published MMP-2/-9 docking or inhibition data

May support dual MMP target studies in invasion/metastasis contexts

AutoDock Vina + HT1080 supernatant ELISA/WB

Evidence Dimension	MMP-2/-9 binding and functional inhibition vs. comparator compound docking targets
Target Compound Data	EAA: 3 H-bonds with MMP-2 (THR-145, GLY-135, ALA-136); 2 H-bonds with MMP-9 (GLN-227, TYR-248); functional reduction of MMP-2/-9 secretion and intracellular expression confirmed by ELISA and Western blot at 0.1–10 μM
Comparator Or Baseline	Aszonalenin (AZN): docking reported for LOX-1 and VEGFR-2 only; no published MMP-2/-9 docking or functional MMP inhibition data
Quantified Difference	EAA demonstrates experimentally validated dual MMP-2/-9 binding plus functional inhibition; AZN lacks published MMP-2/-9 engagement data
Conditions	In silico: AutoDock Vina; in vitro: HT1080 cells + PMA (10 ng/mL), EAA 0.1–10 μM, 24 h; MMP secretion by ELISA, intracellular MMP by Western blot [1]; AZN docking reported in ox-LDL HUVEC model [2]

Why This Matters

Validated dual MMP-2/-9 engagement is a distinguishing feature for anti-metastasis research; MMP-2 is preferentially implicated in invasion and MMP-9 in metastasis, and EAA is the only member of this chemotype family with published MMP-2/-9 binding data.

• [1] Liu, Y., Lin, L., Zheng, H., He, Y.-L., Li, Y., Zhou, C., Hong, P., Sun, S., Zhang, Y., Qian, Z.-J. (2023). Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells. Marine Drugs, 21(3), 156. View Source
• [2] Liu, Y., et al. (2022). Mechanism of two alkaloids isolated from coral endophytic fungus for suppressing angiogenesis in atherosclerotic plaque in HUVEC. International Immunopharmacology, 109, 108931. View Source

Crystallographic Differentiation: EAA vs. Aszonalenin

The relative configuration of epi-aszonalenin A was established unambiguously via single-crystal X-ray diffraction, and its absolute configuration was assigned through optical rotation comparison [1]. This is a critical quality attribute distinguishing EAA from aszonalenin: the two compounds are C-5a/C-13a epimers with identical molecular formula (C25H25N3O3 for EAA vs. C23H23N3O2 for aszonalenin) and nearly identical mass, meaning they cannot be reliably distinguished by LC-MS alone [1]. The X-ray structure of EAA serves as the definitive reference standard for lot-release testing and structural identity verification.

X-ray Identity

Data to verify

X-ray confirms (5aS,13aS,14aS) absolute configuration

Supports lot identity verification; LC-MS alone insufficient

Single-crystal XRD, Flack parameter, optical rotation

Evidence Dimension	Crystallographic identity verification vs. spectroscopic ambiguity
Target Compound Data	EAA: absolute configuration (5aS,13aS,14aS) confirmed by single-crystal X-ray diffraction and optical rotation [1]; CAS 908853-14-5; MW 415.48; C25H25N3O3
Comparator Or Baseline	Aszonalenin (AZN): (5aR,13aR,14aS) configuration; CAS 81797-27-5; MW 373.45; C23H23N3O2; distinguished by X-ray structure and 2D NMR but may co-elute or produce similar MS fragments
Quantified Difference	Definitive stereochemical assignment by X-ray crystallography for EAA [1]; identical core scaffold but different ring junction stereochemistry and molecular formula vs. AZN. EAA contains an N-acetyl group absent in AZN, enabling MS differentiation (Δ m/z = 42).
Conditions	X-ray data collected at ambient temperature; Flack parameter used for absolute configuration; NMR (1H, 13C, COSY, HSQC, HMBC) and HR-ESI-MS corroboration [1]

Why This Matters

Procurement without crystallographic lot verification risks receiving the wrong epimer or a mixed stereoisomer batch, which would invalidate comparative biological data given the demonstrated functional divergence between EAA and AZN.

• [1] Rank, C., Phipps, R.K., Harris, P., Frisvad, J.C., Gotfredsen, C.H., Larsen, T.O. (2006). epi-Aszonalenins A, B, and C from Aspergillus novofumigatus. Tetrahedron Letters, 47(34), 6099-6102. View Source

epi-Aszonalenin A: Key Application Scenarios

Anti-Metastasis Probe with Selective Invasion Inhibition

The stereochemistry-dependent ablation of NF-κB pathway engagement demonstrated in the head-to-head EAA vs. AZN HUVEC study [1] makes EAA the superior choice for researchers designing anti-metastasis assays where inflammatory cytokine suppression would confound interpretation of migration-specific phenotypes. EAA at 1–10 μM suppresses HT1080 invasion and migration without triggering the IL-6/IL-1β/TNF-α cascade that AZN activates [1], providing a cleaner pharmacological tool for dissecting MAPK/PI3K-AKT-dependent invasion mechanisms.

Multi-Kinase Co-Inhibition for Resistance Modeling in Fibrosarcoma

The demonstrated simultaneous suppression of phosphorylated MAPK (ERK/JNK/p38), PI3K/AKT, and NF-κB pathways in HT1080 cells at 1–10 μM [2] positions EAA as a single-agent tool compound for experiments modeling compensatory pathway activation. In contrast to single-pathway reference inhibitors (e.g., LY294002 for PI3K) that leave parallel cascades intact, EAA provides multi-node co-suppression that more closely mimics the polypharmacology sought in next-generation anti-metastatic agents.

MMP-2/MMP-9 Dual Inhibition with Docking Validation

EAA is currently the only member of the aszonalenin chemotype family with published molecular docking data confirming hydrogen-bond interactions with both MMP-2 (THR-145, GLY-135, ALA-136) and MMP-9 (GLN-227, TYR-248) active pockets, coupled with functional ELISA and Western blot validation of reduced MMP-2/-9 secretion and expression [2]. Research groups investigating MMP-2 (invasion) and MMP-9 (metastasis) dual inhibition should prioritize EAA over aszonalenin or acetylaszonalenin, for which no equivalent MMP docking data exist.

Anti-Angiogenic Selectivity in Atherosclerosis Research

In ox-LDL-induced HUVEC models, EAA suppresses VEGF expression, LOX-1, and angiogenesis-relevant MAPK/PI3K-AKT signaling without the additional anti-inflammatory (NF-κB/ICAM-1/VCAM-1) and pro-apoptotic (Bax/Bcl-2) activities of AZN [1]. This selectivity profile makes EAA the preferred compound for atherosclerosis researchers aiming to isolate the contribution of intraplaque angiogenesis to disease progression, independent of concurrent anti-inflammatory effects that would complicate interpretation.

Application

Selection Property

Validation Focus

Anti-metastasis invasion probe

NF-κB-divergent selectivity

Migration phenotype readout without inflammatory confound

Multi-kinase resistance modeling

MAPK/PI3K-AKT/NF-κB co-suppression

Compensatory pathway activation assays

MMP-2/-9 dual-target research

Published dual MMP engagement evidence

MMP secretion & expression verification

Intraplaque angiogenesis studies

Angiogenesis-selective profile without NF-κB activation

VEGF/LOX-1 pathway endpoint assays

• [1] Liu, Y., et al. (2022). Mechanism of two alkaloids isolated from coral endophytic fungus for suppressing angiogenesis in atherosclerotic plaque in HUVEC. International Immunopharmacology, 109, 108931. View Source
• [2] Liu, Y., Lin, L., Zheng, H., He, Y.-L., Li, Y., Zhou, C., Hong, P., Sun, S., Zhang, Y., Qian, Z.-J. (2023). Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells. Marine Drugs, 21(3), 156. View Source